Cas no 122965-03-1 (Kalmagin)

• Product Name: Kalmagin
• CAS No: 122965-03-1
• MF: C₄H₅CaMg₄NaO₁₆
• MW: 469.360674619675
• CID: 171636
• PubChem ID: 3083003
• Update Time: 2025-04-19

Kalmagin Chemical and Physical Properties

Names and Identifiers

• Kalmagin
• calcium,tetramagnesium,sodium,hydrogen carbonate,tricarbonate,tetrahydroxide
• Carbonic acid calcium salt (1:1), mixt. with magnesium carbonate hydroxide, magnesium hydroxide (Mg(OH)2) and sodium hydrogen carbonate
• carbonic acid, calcium tetramagnesium sodium salt, tetrahydrate
• calcium;tetramagnesium;sodium;hydrogen carbonate;tricarbonate;tetrahydroxide
• DTXSID90153812
• 122965-03-1

• Inchi： 1S/4CH2O3.Ca.4Mg.Na.4H2O/c4*2-1(3)4;;;;;;;;;;/h4*(H2,2,3,4);;;;;;;4*1H2/q;;;;5*+2;+1;;;;/p-11
• InChI Key： XJYLMFBGPDYKRR-UHFFFAOYSA-C
• SMILES： [Ca+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Na+].OC(=O)[O-].[O-]C(=O)[O-].[O-]C(=O)[O-].[O-]C(=O)[O-].[OH-].[OH-].[OH-].[OH-]

Computed Properties

• Exact Mass: 467.84995
• Monoisotopic Mass: 467.8502860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 43.5
• Covalently-Bonded Unit Count: 14
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 254Ų

Experimental Properties

• PSA: 369.93